Cas no 1092351-97-7 (Ethyl 5-aminoisoquinoline-3-carboxylate)

• Product Name: Ethyl 5-aminoisoquinoline-3-carboxylate
• CAS No: 1092351-97-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 4679689
• Update Time: 2025-06-07

Ethyl 5-aminoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-aminoisoquinoline-3-carboxylate
• Ethyl 5-aminoisoquinoline-3-carboxylate

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)11-6-9-8(7-14-11)4-3-5-10(9)13/h3-7H,2,13H2,1H3
• InChI Key： QPAJEYCTSBLRKS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C2C(=CC=CC2=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-aminoisoquinoline-3-carboxylate

Introduction to Ethyl 5-aminoisoquinoline-3-carboxylate (CAS No. 1092351-97-7)

Ethyl 5-aminoisoquinoline-3-carboxylate (CAS No. 1092351-97-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of cancer and neurodegenerative diseases.

The molecular structure of Ethyl 5-aminoisoquinoline-3-carboxylate consists of an isoquinoline ring system with an amino group at the 5-position and an ethyl ester at the 3-position. The isoquinoline scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological activities. The presence of the amino and ester functionalities imparts additional reactivity and functional diversity, making this compound a valuable starting point for the synthesis of more complex derivatives.

Recent studies have highlighted the biological activities of Ethyl 5-aminoisoquinoline-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antiproliferative properties, Ethyl 5-aminoisoquinoline-3-carboxylate has also been investigated for its neuroprotective effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate mitochondrial function and enhance cellular antioxidant defenses.

The synthetic accessibility of Ethyl 5-aminoisoquinoline-3-carboxylate further enhances its utility in drug discovery efforts. A robust synthetic route has been developed that allows for the efficient preparation of this compound on a multi-gram scale. This synthetic methodology involves a sequence of reactions starting from readily available starting materials, making it amenable to large-scale production for preclinical and clinical studies.

Preclinical studies have shown that Ethyl 5-aminoisoquinoline-3-carboxylate exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Moreover, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of Ethyl 5-aminoisoquinoline-3-carboxylate extend beyond cancer and neurodegenerative diseases. Ongoing research is exploring its efficacy in other therapeutic areas, such as inflammatory disorders and viral infections. For example, preliminary data suggest that this compound may have antiviral activity against certain RNA viruses, which could have implications for the development of new antiviral therapies.

In conclusion, Ethyl 5-aminoisoquinoline-3-carboxylate (CAS No. 1092351-97-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound is likely to uncover additional therapeutic benefits and contribute to the advancement of drug discovery efforts in multiple disease areas.